Cas no 1010100-22-7 (5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride)

• Product Name: 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride
• CAS No: 1010100-22-7
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• MDL: MFCD32666042
• CID: 4674807
• PubChem ID: 67019706
• Update Time: 2025-05-20

5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride
• 5-(Aminomethyl)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione hydrochloride
• 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione hydrochloride
• 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride
• W15813
• HY-W129872
• Thalidomide-5-CH2-NH2 (hydrochloride)
• DA-68111
• 5-aminomethyl-2-(2,6-dioxo-piperidin-3-yl)-isoindole-1,3-dione hydrochloride
• SCHEMBL1403707
• Z3153424569
• 5-(Aminomethyl)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione HCl
• 1010100-22-7
• EN300-27183929
• AKOS040756415
• ODZXEQVQLJKSQH-UHFFFAOYSA-N
• Thalidomide-5-CH2-NH2 hydrochloride
• CS-0187989
• MFCD32666042

• MDL： MFCD32666042
• Inchi： 1S/C14H13N3O4/c15-6-7-1-2-8-9(5-7)14(21)17(13(8)20)10-3-4-11(18)16-12(10)19/h1-2,5,10H,3-4,6,15H2,(H,16,18,19)
• InChI Key： XGOSNDRWHKMZIR-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC(CN)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 323.0672836g/mol
• Monoisotopic Mass: 323.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

5-(Aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Hydrochloride: A Comprehensive Overview

5-(Aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS No: 1010100-22-7) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound, often referred to as a dioxopiperidine derivative, is known for its unique structural features and potential applications in drug discovery and development. Its molecular structure combines an isoindole-1,3-dione core with a 2,6-dioxopiperidin-3-yl moiety, making it a subject of interest for researchers exploring novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for its use in laboratory and industrial settings. Researchers are particularly interested in its potential role as a proteolysis-targeting chimera (PROTAC) or as a building block for small-molecule inhibitors. Given the growing demand for targeted therapies in oncology and neurodegenerative diseases, 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride has emerged as a promising candidate for further investigation.

One of the key reasons for the compound's popularity is its relevance to protein degradation strategies, a hot topic in modern drug discovery. The 2,6-dioxopiperidin-3-yl group is often associated with E3 ligase binding, a mechanism exploited by PROTACs to degrade disease-causing proteins. This aligns with current trends in precision medicine, where researchers are actively searching for compounds that can selectively target and eliminate pathogenic proteins. As such, 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride is frequently discussed in the context of ubiquitin-proteasome system (UPS) modulation.

Beyond its potential therapeutic applications, this compound is also valued for its chemical versatility. The presence of an aminomethyl group allows for further functionalization, enabling researchers to tailor its properties for specific applications. This flexibility makes it a valuable tool in medicinal chemistry and bioconjugation studies. Additionally, its isoindole-1,3-dione core is known to interact with various biological targets, further expanding its utility in drug design.

The market for 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride is expected to grow as more research highlights its potential. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for preclinical studies, particularly in areas like cancer research and neurodegenerative disease models. Its role in targeted protein degradation and small-molecule drug development positions it as a critical component in the next generation of therapeutics.

In summary, 5-(aminomethyl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS No: 1010100-22-7) is a compound of significant scientific and commercial interest. Its unique structure, combined with its potential applications in drug discovery and protein degradation, makes it a valuable asset for researchers and industry professionals alike. As the field of precision medicine continues to evolve, this compound is likely to play an increasingly important role in shaping future therapeutic strategies.